1-(5-Formylthiophen-3-YL)-1H-pyrazole-4-carboxamide

• Molecular Formula: C9H7N3O2S
• Molecular Weight: 221.24 g/mol
• IUPAC Name: 1-(5-formylthiophen-3-yl)pyrazole-4-carboxamide
• InChI: InChI=1S/C9H7N3O2S/c10-9(14)6-2-11-12(3-6)7-1-8(4-13)15-5-7/h1-5H,(H2,10,14)
• InChI Key: XOHCQFBXMLFDQC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC=C1N2C=C(C=N2)C(=O)N)C=O

Description

1-(5-Formylthiophen-3-YL)-1H-pyrazole-4-carboxamide (CAS No. 1566391-53-4) is a heterocyclic compound with the molecular formula C₉H₇N₃O₂S and a molecular weight of 221.24 g/mol . Its structure features a pyrazole ring substituted at position 1 with a 5-formylthiophen-3-yl group and at position 4 with a carboxamide moiety.

Preparation Methods

The synthesis of 1-(5-Formylthiophen-3-YL)-1H-pyrazole-4-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the formation of the thiophene ring followed by the introduction of the formyl group. The pyrazole ring is then constructed, and the carboxamide group is introduced at the 4-position. The reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity .

Industrial production methods may involve scaling up these reactions using continuous flow reactors or other industrial-scale equipment to produce the compound in larger quantities. Optimization of reaction conditions and purification processes is crucial to achieve cost-effective and efficient production.

Chemical Reactions Analysis

1-(5-Formylthiophen-3-YL)-1H-pyrazole-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid under specific conditions.

Reduction: The formyl group can be reduced to an alcohol using reducing agents such as sodium borohydride.

Coupling Reactions: The compound can participate in Suzuki-Miyaura coupling reactions, forming carbon-carbon bonds with other aromatic compounds.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and catalysts like palladium for coupling reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(5-Formylthiophen-3-YL)-1H-pyrazole-4-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It can be used in the production of specialty chemicals and materials with unique properties

Mechanism of Action

The mechanism of action of 1-(5-Formylthiophen-3-YL)-1H-pyrazole-4-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The formyl and carboxamide groups can form hydrogen bonds and other interactions with active sites, influencing the activity of the target molecules. The pathways involved depend on the specific application and target of the compound.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s key structural analogs include pyrazole derivatives with variations in substituents and fused rings. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Notable Features
1-(5-Formylthiophen-3-YL)-1H-pyrazole-4-carboxamide	C₉H₇N₃O₂S	221.24	Formylthiophene, pyrazole carboxamide	Electrophilic formyl group; polar carboxamide
Example 62 (Patent compound, )	C₂₇H₁₉F₂N₃O₄S	560.2	Thiophene-2-carboxylate, pyrazolopyrimidine	Fused pyrazolopyrimidine; fluorinated aryl groups
Pyrazole carbothioamide ()	Varies	~350–400	Isoxazolyl, carbothioamide	Lipophilic thioamide; nitro-substituted phenyl

Key Observations:

• Formyl vs. Ester/Thioamide Groups : The formyl group in the target compound enhances reactivity compared to the methyl ester in Example 62 () or the thioamide in . This may influence binding to electrophile-sensitive targets (e.g., kinases or enzymes with nucleophilic residues).
• Pyrazole Substitution: The target compound’s pyrazole is simpler (non-fused) compared to Example 62’s pyrazolopyrimidine, which likely increases conformational rigidity and target specificity in the latter .
• Aromatic Systems: Example 62 includes a chromen-4-one and fluorophenyl groups absent in the target compound, suggesting divergent biological targets (e.g., kinase inhibition vs. cannabinoid receptor modulation) .

Pharmacological and Biochemical Insights (Inferred from Evidence)

While direct data on the target compound’s activity are unavailable, insights from structurally related compounds can be extrapolated:

Receptor Binding and Selectivity

• Cannabinoid Receptor Ligands (): Pyrazole derivatives like SR141716A (a CB1 antagonist) highlight the role of pyrazole cores in receptor binding. However, the target compound’s formylthiophene and carboxamide groups differ from SR141716A’s dichlorophenyl substituents, suggesting distinct receptor affinities .